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Compound of Interest

Compound Name: Canrenone-d6

Cat. No.: B12410217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for Canrenone-
d6, a deuterated analog of Canrenone. The information presented herein is crucial for ensuring

the safety of laboratory personnel and the integrity of research outcomes. Canrenone-d6, a

labeled aldosterone antagonist and diuretic, is primarily utilized in research settings.[1][2] While

specific safety data for the deuterated form is limited, the guidelines for the parent compound,

Canrenone, are directly applicable due to their structural and chemical similarities.

Physicochemical Properties
Understanding the physical and chemical properties of Canrenone-d6 is fundamental to its

safe handling and storage.
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Property Value Source

Molecular Formula C₂₂H₂₂D₆O₃ [1][3]

Molecular Weight 346.49 g/mol [1]

Appearance
Light yellow to dark yellow

solid

Purity >95% (HPLC)

Storage Temperature +4°C

Solubility (of Canrenone)

Soluble in DMSO (100 mM),

chloroform, acetone, and

methanol. Does not mix well

with water.

Toxicological Profile
The toxicological data for Canrenone serves as the primary reference for assessing the

potential hazards of Canrenone-d6.
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Hazard Description Source

Acute Toxicity

Oral (Rat) LD50: >5000 mg/kg.

Ingestion of less than 150g

may be fatal or cause serious

health damage in humans.

Carcinogenicity

Suspected of causing cancer

(Carcinogenicity 2). Limited

evidence of a carcinogenic

effect.

Reproductive Toxicity

Suspected of damaging fertility

or the unborn child

(Reproductive toxicity 2).

Specific Target Organ Toxicity

(Repeated Exposure)

May cause damage to organs

through prolonged or repeated

exposure.

Aquatic Hazard
Toxic to aquatic life with long-

lasting effects.

Mutagenicity Ames test: negative.

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to strict safety protocols is mandatory when handling Canrenone-d6 to minimize

exposure and prevent adverse health effects.

Engineering Controls
Work in a well-ventilated area. The use of a chemical fume hood is strongly recommended to

prevent the inhalation of dust or aerosols.

Ensure that an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE)
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Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber).

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: If engineering controls are not sufficient to maintain airborne

concentrations below exposure limits, a NIOSH-approved respirator should be used.

General Hygiene Practices
Avoid all personal contact, including inhalation.

Do not eat, drink, or smoke in areas where Canrenone-d6 is handled.

Wash hands thoroughly with soap and water after handling.

Launder contaminated clothing separately before reuse.

Storage and Disposal
Proper storage and disposal are critical to maintaining the stability of Canrenone-d6 and

preventing environmental contamination.

Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong bases and oxidizing agents.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the substance to enter drains or waterways.

First Aid Measures
In the event of exposure, immediate medical attention is necessary.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Seek medical attention if irritation persists.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Seek immediate medical attention.

Experimental Workflow for Safe Handling
The following diagram illustrates a standard workflow for safely handling Canrenone-d6 in a

laboratory setting.
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Safe Handling Workflow for Canrenone-d6
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Caption: A flowchart outlining the key steps for the safe handling of Canrenone-d6.
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Mechanism of Action and Toxicological Pathway
Canrenone acts as a competitive antagonist to aldosterone at the mineralocorticoid receptors,

primarily in the kidneys. This action inhibits sodium and water retention while sparing

potassium. While the specific toxicological pathways are not fully elucidated, its hormonal

activity is a key consideration. The diagram below conceptualizes this interaction.

Conceptual Toxicological Pathway of Canrenone
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Caption: A diagram illustrating the competitive antagonism of Canrenone at the

mineralocorticoid receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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